4-(3-((6-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyrrolidin-2-one

• IUPAC Name: 4-[3-(6-methoxypyrazin-2-yl)oxypiperidine-1-carbonyl]-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C16H22N4O4/c1-19-9-11(6-15(19)21)16(22)20-5-3-4-12(10-20)24-14-8-17-7-13(18-14)23-2/h7-8,11-12H,3-6,9-10H2,1-2H3
• InChI Key: ZOPFTLFBFVFUNS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=O)N2CCCC(C2)OC3=NC(=CN=C3)OC
• Molecular Formula: C16H22N4O4
• Molecular Weight: 334.37 g/mol

Description

4-(3-((6-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyrrolidin-2-one, also known as MPP, is a chemical compound that has been widely studied in scientific research due to its potential therapeutic properties. MPP belongs to the class of pyrrolidin-2-one compounds, which have been found to exhibit various biological activities.

Scientific Research Applications

Anticonvulsant and Antimicrobial Applications

A series of N-[(4-arylpiperazin-1-yl)-methyl] derivatives of 3-arylpyrrolidine-2,5-dione and 2-aza-spiro[4.4]nonane-1,3-dione, which includes structures related to 4-(3-((6-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyrrolidin-2-one, were synthesized and evaluated for their anticonvulsant activity. The study found compounds within this series that displayed potent anticonvulsant properties, highlighting the potential of this chemical structure in developing treatments for seizure disorders. Additionally, these compounds underwent antimicrobial testing, showing activity against bacterial and fungal strains, suggesting a broader pharmacological utility for structures related to the specified compound (Obniska & Zagórska, 2003).

Antimicrobial and Antifungal Efficacy

Further research into N-methyl-3t-alkyl-2r,6c-diarylpiperidin-4-ylidine]-5′-methylthiazolidine-4-ones, which share a structural resemblance with 4-(3-((6-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyrrolidin-2-one, demonstrated antimicrobial and antifungal activities. These synthesized compounds were tested against a variety of bacterial and fungal strains, where they showed significant inhibitory effects. This suggests potential applications in developing new antimicrobial agents based on the chemical framework of the specified compound (Prakash, Pandiarajan, & Kumar, 2013).

Antioxidant and Antimicrobial Properties

A novel synthesis protocol for 2,6-bis(4-methoxyphenyl)-1-methylpiperidin-4-one oxime esters was developed, leading to the creation of compounds with enhanced biological properties, including antioxidant and antimicrobial activities. The synthesized compounds, related to the structural framework of 4-(3-((6-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyrrolidin-2-one, exhibited promising efficacy in biological assays. This highlights the potential of such compounds in pharmacological applications where antioxidant and antimicrobial properties are desired (Harini et al., 2014).